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Compound of Interest

Compound Name: (6-Methoxypyridin-2-YL)methanol

Cat. No.: B151914 Get Quote

The proper disposal of (6-Methoxypyridin-2-YL)methanol is critical for ensuring laboratory

safety and environmental protection. As a pyridine derivative, this compound should be treated

as hazardous waste due to its potential flammability, toxicity, and irritant properties.[1]

Adherence to all local, state, and federal regulations is mandatory for the disposal of this

chemical.[1][2]

Immediate Safety and Personal Protective Equipment
(PPE)
Before handling (6-Methoxypyridin-2-YL)methanol for disposal, all personnel must be

equipped with the appropriate Personal Protective Equipment (PPE) to prevent exposure.[1]
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PPE Item Specification Purpose

Gloves
Chemical-resistant (e.g., Butyl

rubber, Viton®)

To prevent skin contact and

absorption.[1][3]

Eye Protection

Safety glasses with side

shields or chemical splash

goggles

To protect eyes from splashes.

[1]

Lab Coat Standard laboratory coat
To protect clothing and skin

from contamination.[1]

Respiratory Protection
Use in a well-ventilated area or

a certified chemical fume hood

To avoid the inhalation of

harmful vapors.[1][4]

Step-by-Step Disposal Protocol
All materials contaminated with (6-Methoxypyridin-2-YL)methanol, including the pure

substance, solutions, and used labware (e.g., pipette tips, absorbent pads), must be classified

and handled as hazardous waste.[1]

Waste Identification and Segregation:

Classify all waste containing (6-Methoxypyridin-2-YL)methanol as hazardous chemical

waste.[1][2]

Do not mix this waste with other incompatible waste streams.[1] It should be kept separate

from strong oxidizing agents and acids.[1][3]

Waste Collection:

Collect the waste in a designated, compatible, and sealable hazardous waste container.[1]

[3] The container must be leak-proof and kept closed except when adding waste.[5]

Ensure the container is made of a material compatible with pyridine derivatives, such as

glass or high-density polyethylene.[4]

Labeling:
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Attach a completed hazardous waste label to the container as soon as the first drop of

waste is added.[3]

The label must clearly identify the contents, including the full chemical name "(6-
Methoxypyridin-2-YL)methanol" and the concentrations of all components.

Clearly indicate the associated hazards (e.g., Flammable, Toxic, Irritant).[1]

Storage:

Store the sealed and labeled waste container in a designated, well-ventilated, and secure

satellite accumulation area.[1]

The storage area should be cool, dry, and away from sources of ignition like heat, sparks,

or open flames.[3][6]

Final Disposal:

Once the container is full or no longer in use, arrange for its disposal through your

institution's Environmental Health and Safety (EHS) department or a licensed hazardous

waste disposal company.[3][4]

Never pour (6-Methoxypyridin-2-YL)methanol waste down the drain or dispose of it in

regular trash.[4][7]

Common disposal methods for pyridine-based waste include rotary kiln or liquid injection

incineration at high temperatures.[2]

Quantitative Hazard and Disposal Data
The following table summarizes key quantitative data relevant to the handling and disposal of

pyridine-containing compounds and associated regulations.
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Data Point Value Significance

Pyridine Oral LD50 (Rat) 891 mg/kg
Indicates high acute toxicity if

ingested.[3]

Pyridine Dermal LD50 (Rabbit) 1,121 mg/kg
Shows significant toxicity upon

skin contact.[3]

ACGIH TLV for Pyridine 1 ppm (3.1 mg/m³)

The recommended maximum

average exposure over an 8-

hour workday.[3]

RCRA "Empty" Container

Residue Limit (≤119 gal)
≤ 3% by weight

A container is considered

"empty" and can be managed

differently if the residue is

below this limit.[5]

RCRA "Empty" Container

Residue Limit (>119 gal)
≤ 0.3% by weight

The residue limit for larger

containers to be considered

"empty."[5]

RCRA "Empty" Container

Residue Limit (General)
≤ 1 inch of residue

An alternative standard for a

container to be considered

"empty."[5]

Experimental Protocol: Spill Management
In the event of a spill, immediate and appropriate action is required to mitigate exposure and

environmental contamination.

Small Spill Protocol (Contained within a Fume Hood)
Ensure Safety: Maintain operation of the fume hood. Ensure all personnel are wearing the

required PPE.

Containment: Cover the spill with an inert, non-combustible absorbent material such as

vermiculite, sand, or earth.[1][4]

Collection: Carefully collect the absorbent material using non-sparking tools.[8][9]
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Disposal: Place the contaminated absorbent material into a sealable, properly labeled

hazardous waste container for disposal.[3]

Decontamination: Clean the spill area thoroughly.

Large Spill Protocol (Outside of a Fume Hood)
Evacuate: Immediately evacuate all personnel from the affected area.[1]

Alert: Notify your supervisor and contact your institution's Environmental Health and Safety

(EHS) department immediately.[1]

Isolate: If safe to do so, prevent the spill from spreading and entering drains.

Ventilate: Increase ventilation to the area if possible without spreading the vapors to other

occupied areas.

Await Response: Do not attempt to clean up a large spill without specialized training and

equipment. Await the arrival of the trained emergency response team.

Disposal Workflow Visualization
The following diagram illustrates the procedural flow for the proper disposal of (6-
Methoxypyridin-2-YL)methanol waste.
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Figure 1. Disposal Workflow for (6-Methoxypyridin-2-YL)methanol
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Caption: Disposal Workflow for (6-Methoxypyridin-2-YL)methanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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